Cas no 1207003-17-5 (methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate
• CAS No: 1207003-17-5
• MF: C₁₅H₁₇N₃O₅S₃
• MW: 415.507579565048
• CID: 6222663
• PubChem ID: 49677052
• Update Time: 2025-10-29

methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate
• 1207003-17-5
• methyl 3-[4-(1,3-thiazol-2-ylcarbamoyl)piperidin-1-yl]sulfonylthiophene-2-carboxylate
• AKOS024526483
• methyl 3-({4-[(1,3-thiazol-2-yl)carbamoyl]piperidin-1-yl}sulfonyl)thiophene-2-carboxylate
• VU0527153-1
• F5871-4805
• methyl 3-((4-(thiazol-2-ylcarbamoyl)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C15H17N3O5S3/c1-23-14(20)12-11(4-8-24-12)26(21,22)18-6-2-10(3-7-18)13(19)17-15-16-5-9-25-15/h4-5,8-10H,2-3,6-7H2,1H3,(H,16,17,19)
• InChI Key： ALCSACLVKRSTHO-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CCC(C(NC2=NC=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 415.03303417g/mol
• Monoisotopic Mass: 415.03303417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 171Ų

Additional information on methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate

Methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate (CAS No. 1207003-17-5): An Overview

Methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate (CAS No. 1207003-17-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiophene family and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate is characterized by a thiophene ring, a piperidine ring, and a thiazole moiety. The presence of these rings and functional groups imparts specific chemical properties and biological activities. The sulfonyl group attached to the thiophene ring and the carbamoyl group linked to the piperidine ring are particularly noteworthy for their roles in modulating biological interactions.

Recent studies have explored the potential of methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate in various therapeutic areas. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators.

In addition to its anti-inflammatory properties, methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate has been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve the inhibition of kinases such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of methyl 3-({4-(1,3-thiazol-2-yl)carbamoylpiperidin-1-yl}sulfonyl)thiophene-2-carboxylate has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further development as a therapeutic agent. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-({4-(1,3-thiazol-2-y l)carbamoylpiperidin -1 - y l} sulfony l ) thi ophen e - 2 - carboxy late in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical evaluation is warranted.

The synthesis of methyl 3-{(4-(1,3-thiazol - 2 - y l ) carbamoy lp iper idin - 1 - y l } sulfony l ) thi ophen e - 2 - carboxy late has been optimized using modern synthetic techniques to ensure high yield and purity. Key steps in the synthesis include the formation of the thiophene ring through a cyclization reaction, followed by the introduction of the piperidine and thiazole moieties via selective functional group transformations. The final step involves the attachment of the sulfonyl group to achieve the desired product.

In conclusion, methyl 3-{(4-(1 , 3 - th iaz ol - 2 - y l ) carbamoy lp iper idin - 1 - y l } sulfony l ) thi ophen e - 2 - carboxy late (CAS No. 1207003 - 17 -5 ) represents a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.